Clopidogrel Thiol Metabolite H1 Isomer TFA Salt

• CAS RN: 1801260-46-7
• Molecular Formula: C₁₆H₁₈ClNO₄S (C₂HF₃O₂)
• Molecular Weight: 355.8411402
• synonyms: (E)-2-((S)-1-((S)-1-(2-Chlorophenyl)-2-methoxy-2-oxoethyl)-4-mercaptopiperidin-3-ylidene)acetic Acid

Description

Clopidogrel Thiol Metabolite H1 Isomer TFA Salt is a derivative of Clopidogrel, a potent antiplatelet drug. The chemical name for the H3 isomer is (Z)-2- ((S)-1- ((S)-1- (2-Chlorophenyl)-2-methoxy-2-oxoethyl)-4-mercaptopiperidin-3-ylidene)acetic acid compound with 2,2,2-trifluoroacetic acid (1:1). The H4 isomer has a similar structure.

Synthesis Analysis

The synthesis of Clopidogrel Thiol Metabolite H1 Isomer TFA Salt involves a two-step bioactivation process. In the first step, a thiolactone is formed, which is then converted by cytochrome P450-dependent oxidation via sulfenic acids to the active thiol metabolites. The concentrations of clopidogrel and its metabolites were determined using a validated high-performance liquid chromatography method with tandem mass spectrometry.

Molecular Structure Analysis

The molecular structure of Clopidogrel Thiol Metabolite H1 Isomer TFA Salt is characterized by the presence of a thiol group and a trifluoroacetic acid (TFA) salt. The structure also includes a (2-Chlorophenyl)-2-methoxy-2-oxoethyl group.

Chemical Reactions Analysis

The chemical reactions involved in the formation of Clopidogrel Thiol Metabolite H1 Isomer TFA Salt include the formation of a thiolactone and subsequent oxidation by cytochrome P450 enzymes. The concentrations of clopidogrel and its metabolites were determined using a validated high-performance liquid chromatography method with tandem mass spectrometry.

Mechanism of Action

Clopidogrel Thiol Metabolite H1 Isomer TFA Salt is a metabolite of Clopidogrel, an antiplatelet drug. The active metabolites of Clopidogrel inhibit the platelet P2Y12 receptor, thereby preventing atherothrombotic events.

Safety and Hazards

While specific safety and hazard information for Clopidogrel Thiol Metabolite H1 Isomer TFA Salt is not available, general precautions include avoiding contact with eyes, skin, and clothing, as well as ingestion and inhalation.

Future Directions

Future research may focus on improving the synthesis process for Clopidogrel Thiol Metabolite H1 Isomer TFA Salt and further investigating its pharmacokinetics and pharmacodynamics. Additionally, the development of biocatalytic syntheses using fungal peroxygenases shows promise.